Cas no 2306-23-2 (3,4,5-trihydroxycyclohex-1-ene-1-carboxylic acid)

3,4,5-Trihydroxycyclohex-1-ene-1-carboxylic acid is a cyclohexene derivative characterized by its three hydroxyl groups and a carboxylic acid functionality. This compound exhibits notable reactivity due to its conjugated double bond and polyhydroxylated structure, making it a versatile intermediate in organic synthesis. The presence of multiple hydroxyl groups enhances its solubility in polar solvents, facilitating its use in aqueous reaction systems. Its structural features also suggest potential applications in the development of biologically active molecules, such as antioxidants or enzyme inhibitors. The compound’s stability under controlled conditions and its ability to undergo selective functionalization further underscore its utility in fine chemical and pharmaceutical research.

3,4,5-trihydroxycyclohex-1-ene-1-carboxylic acid structure

2306-23-2 structure

Product Name:3,4,5-trihydroxycyclohex-1-ene-1-carboxylic acid

CAS No:2306-23-2

MF:C₇H₁₀O₅

MW:174.151302814484

CID:1413040

PubChem ID:1094

Update Time:2025-06-07

3,4,5-trihydroxycyclohex-1-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-Cyclohexene-1-carboxylic acid, 3,4,5-trihydroxy-
- 3,4,5-trihydroxycyclohex-1-ene-1-carboxylic acid
- NS00004182
- F14844
- SMR004703495
- AS-12993
- ShikimicAcid
- 3,5-Trihydroxy-1-cyclohexene-1-carboxylic acid
- 1-Cyclohexene-1-carboxylic acid, 3,4,5-trihydroxy-, [3R-(3.alpha.,4.alpha.,5.beta.)]-
- 1-Cyclohexene-1-carboxylic acid,4,5-trihydroxy-
- JXOHGGNKMLTUBP-UHFFFAOYSA-N
- 3,4,5-Trihydroxycyclohex-1-enecarboxylic acid
- NSC59257
- DTXSID80859270
- 1-Cyclohexene-1-carboxylic acid,4,5-trihydroxy-, [3R-(3.alpha.,4.alpha.,5.beta.)]-
- CHEBI:132329
- 2306-23-2
- MLS006011822
- 3,4,5-Trihydroxy-1-cyclohexene-1-carboxylic acid
- SY057997
- EN300-138752
- HMS3656I09
- WLN: L6UTJ AVQ CQ DQ EQ
- AKOS016842456
- AKOS003382835
- SCHEMBL43376
- Bracken fern toxic component
- 3,4,5-trihydroxycyclohexene-1-carboxylic acid
- 1-Cyclohexene-1-carboxylic acid,4,5-trihydroxy-, labeled with carbon-14, (-)-
- Skikimic acid
- NSC-59257
- BBL015141
- STK803139
- MDL： MFCD00001546
- Inchi： 1S/C7H10O5/c8-4-1-3(7(11)12)2-5(9)6(4)10/h1,4-6,8-10H,2H2,(H,11,12)
- InChI Key： JXOHGGNKMLTUBP-UHFFFAOYSA-N
- SMILES： OC1C(C=C(C(=O)O)CC1O)O

Computed Properties

Exact Mass: 174.0528
Monoisotopic Mass: 174.05282342g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.7
Topological Polar Surface Area: 98Å²

Experimental Properties

PSA: 97.99

3,4,5-trihydroxycyclohex-1-ene-1-carboxylic acid Pricemore >>

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